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Compound of Interest

Compound Name: Ethyl thioacetate

Cat. No.: B1618606 Get Quote

Essential Safety and Handling Guide for Ethyl
Thioacetate
This guide provides immediate safety, operational, and disposal protocols for the handling of

Ethyl thioacetate in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this chemical.

Ethyl thioacetate (CAS: 625-60-5) is a highly flammable and hazardous compound with a

characteristic strong, unpleasant odor.[1][2] Adherence to strict safety protocols is mandatory to

mitigate risks of exposure and injury.

Hazard and Property Overview
Understanding the inherent risks and physical properties of Ethyl thioacetate is the first step in

safe handling.

Table 1: Hazard Classification[1][3][4]
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Hazard
Classification

GHS Code Signal Word Hazard Statement

Flammable Liquids H225 Danger
Highly flammable

liquid and vapour

Acute Toxicity, Oral H302 Danger Harmful if swallowed

Skin Irritation H315 Danger Causes skin irritation

Serious Eye Damage H318 Danger
Causes serious eye

damage

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₄H₈OS[5]

Molecular Weight 104.17 g/mol [5][6]

Appearance Colorless to pale yellow liquid[7]

Odor
Strong, unpleasant, sulfurous (like garlic or

onion)[4][7]

Boiling Point 116 °C[4]

Flash Point 18 °C (64.4 °F) - closed cup[4]

Density 0.979 g/mL at 25 °C[4]

Solubility
Insoluble in water; soluble in alcohol and diethyl

ether.[6][7]

Operational Plan: Personal Protective Equipment
(PPE) and Procedures
A comprehensive operational plan, including the correct use of PPE and standardized

procedures, is critical for safety.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Ethyl thioacetate. Always consult your

institution's specific safety guidelines and the glove manufacturer's compatibility chart.[8]

Table 3: Required Personal Protective Equipment

Area of Protection Required PPE
Specifications and Best
Practices

Eye & Face
Chemical Safety Goggles &

Face Shield

Wear chemical safety goggles

that meet OSHA or EN166

standards.[9] A face shield

should be worn over goggles

when there is a splash hazard.

[10] Ensure eyewash stations

are immediately accessible.[9]

[11]

Skin & Body
Chemical-Resistant Gloves &

Lab Coat

Wear appropriate protective

gloves and a fully-buttoned lab

coat to prevent skin exposure.

[9] Butyl rubber gloves are

often recommended for similar

chemicals; nitrile gloves may

not be suitable.[8][12] Remove

and properly dispose of

contaminated clothing

immediately.[1]

Respiratory Fume Hood or Respirator

All work must be conducted in

a properly functioning chemical

fume hood.[3] If engineering

controls are insufficient, use a

NIOSH/MSHA approved

respirator with an organic

vapor filter (Type A, Brown).[9]
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Handling and Storage Protocols
Safe Handling Procedures:

Ventilation: Always handle Ethyl thioacetate inside a certified chemical fume hood to

prevent vapor inhalation.[3]

Ignition Sources: This substance is highly flammable. Keep it away from heat, sparks, open

flames, and hot surfaces.[1][9] Do not smoke in the handling area.[3]

Equipment: Use only non-sparking tools and explosion-proof electrical equipment.[9][13]

Static Discharge: Ground and bond all containers and receiving equipment to prevent static

electricity buildup, which can ignite vapors.[9][13]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Wash hands and face

thoroughly after handling and before breaks.[1][9]

Storage Plan:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[1][9]

Location: Store in a designated flammables storage cabinet or area, away from incompatible

materials.[11]

Conditions: Protect from direct sunlight and sources of ignition.[14]

Emergency and Disposal Plans
Immediate and correct response to emergencies and proper disposal are crucial for laboratory

safety and environmental protection.

Emergency Procedures: Spills and First Aid
Spill Response Protocol: In the event of a spill, follow the workflow below. The primary

objective is to ensure personnel safety while containing the release.
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Ethyl Thioacetate Spill Occurs

Assess Spill Size and Location

Small Spill?
(<100mL, contained in hood)

Yes

Large Spill?
(>100mL or outside hood)

No

No or untrained

Don Appropriate PPE:
- Respirator

- Chemical Goggles & Face Shield
- Chemical-Resistant Gloves

Yes, and trained

Immediately Evacuate Laboratory
Alert Others and Activate Alarm

Yes

Evacuate Immediate Area
Alert Colleagues

Remove All Ignition Sources

Cover/Absorb with Inert Material
(e.g., sand, vermiculite)

Collect Residue with
Non-Sparking Tools

Seal in Labeled
Hazardous Waste Container

Decontaminate Area
Report Incident

Isolate the Area
Close Doors, Restrict Access

Call Emergency Services / EH&S

Await Professional
Response Team

Click to download full resolution via product page

Caption: Workflow for responding to an Ethyl Thioacetate spill.
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Table 4: First Aid Measures

Exposure Route First Aid Instructions

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[9] Remove contact lenses if present and easy

to do.[1] Continue rinsing and seek immediate

medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

[1] Wash off with plenty of water for at least 15

minutes.[13] If skin irritation persists, call a

physician.[13]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[1] Get medical advice

if you feel unwell.[1]

Ingestion

Do NOT induce vomiting.[10] Clean mouth with

water and drink plenty of water afterwards.[13]

Call a POISON CENTER or doctor immediately

if you feel unwell.[1]

Disposal Plan
Ethyl thioacetate and any materials contaminated with it must be treated as hazardous waste.

[9] Under no circumstances should it be disposed of down the drain or in regular trash.[3][9]

Waste Collection: Collect all Ethyl thioacetate waste in a designated, compatible, and

clearly labeled hazardous waste container.[8]

Container Sealing: Keep the waste container tightly sealed when not in use.

Storage: Store the waste container in a secure, well-ventilated area away from incompatible

materials, heat, and ignition sources.[8]

Disposal Request: Follow your institution's procedures for chemical waste disposal. This

typically involves submitting a request to the Environmental Health & Safety (EH&S)
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department for pickup by a licensed waste disposal company.[1][8]

Empty Containers: Empty containers retain product residue and vapors and are also

considered hazardous waste.[13] They must be disposed of through the same hazardous

waste stream.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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